Cas no 921540-58-1 (N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2-methyl-1,3-benzothiazole-6-sulfonamide)

• Product Name: N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2-methyl-1,3-benzothiazole-6-sulfonamide
• CAS No: 921540-58-1
• MF: C₁₉H₁₆N₄O₄S₃
• MW: 460.549739837646
• CID: 6595778
• PubChem ID: 41159235
• Update Time: 2025-07-15

N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2-methyl-1,3-benzothiazole-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2-methyl-1,3-benzothiazole-6-sulfonamide
• 2-methyl-N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)benzo[d]thiazole-6-sulfonamide
• 921540-58-1
• AKOS024629345
• F2216-0047
• 2-methyl-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]-1,3-benzothiazole-6-sulfonamide
• N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-methyl-1,3-benzothiazole-6-sulfonamide

• Inchi： 1S/C19H16N4O4S3/c1-12-20-17-7-6-15(11-18(17)28-12)30(26,27)23-14-5-3-4-13(10-14)16-8-9-19(22-21-16)29(2,24)25/h3-11,23H,1-2H3
• InChI Key： VCEKWIHDTJXIHV-UHFFFAOYSA-N
• SMILES： S1C2=CC(S(NC3=CC=CC(C4=NN=C(S(C)(=O)=O)C=C4)=C3)(=O)=O)=CC=C2N=C1C

Computed Properties

• Exact Mass: 460.03336853g/mol
• Monoisotopic Mass: 460.03336853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 164Ų

Additional information on N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2-methyl-1,3-benzothiazole-6-sulfonamide

Introduction to N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2-methyl-1,3-benzothiazole-6-sulfonamide (CAS No. 921540-58-1)

N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2-methyl-1,3-benzothiazole-6-sulfonamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 921540-58-1, represents a novel class of molecules with potential applications in drug discovery and development. The intricate structure of this compound, featuring a combination of pyridazine, phenyl, benzothiazole, and sulfonamide moieties, makes it a subject of great interest for researchers exploring new therapeutic avenues.

The< strong>N-3-(6-methanesulfonylpyridazin-3-yl)phenyl moiety is particularly noteworthy due to its ability to interact with biological targets in a highly specific manner. The presence of the 6-methanesulfonyl group enhances the compound's solubility and bioavailability, which are critical factors in the development of effective pharmaceutical agents. Furthermore, the benzothiazole ring is a well-known pharmacophore that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the interactions between N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2-methyl-1,3-benzothiazole-6-sulfonamide and various biological targets. These studies have revealed that the compound exhibits strong binding affinity for certain enzymes and receptors, suggesting its potential as a lead compound in the development of new drugs. For instance, preliminary in vitro studies have shown that this compound can inhibit the activity of proteases involved in cancer progression, making it a promising candidate for further investigation.

The< strong>2-methyl group in the benzothiazole ring contributes to the overall stability and metabolic profile of the compound. This feature is particularly important in drug design, as it ensures that the molecule can withstand the harsh conditions within the body while maintaining its therapeutic efficacy. Additionally, the sulfonamide moiety enhances the compound's ability to cross cell membranes, which is essential for achieving therapeutic concentrations at target sites.

In light of these properties, N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2-methyl-1,3-benzothiazole-6-sulfonamide has been investigated in several preclinical studies aimed at evaluating its potential as an anti-cancer agent. These studies have shown that the compound can induce apoptosis in cancer cells while sparing healthy cells, indicating its selectivity and safety profile. Furthermore, the compound's ability to inhibit key signaling pathways involved in tumor growth suggests that it may have broader applications in oncology.

The synthesis of N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2-methyl-1,3-benzothiazole-6-sulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the pyridazine derivative followed by functionalization with the phenyl and sulfonamide groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity.

The< strong>CAS number 921540-58-1 serves as a unique identifier for this compound and is essential for regulatory compliance and patent applications. Researchers working with this compound must adhere to strict safety protocols to ensure handling is performed without risk to human health or the environment. While not classified as a hazardous material under current regulations, proper handling procedures are still necessary to minimize exposure.

The pharmacokinetic properties of N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2-methyl-1,3-benzothiazole-6-sulfonamide have been thoroughly characterized using non-invasive imaging techniques and biochemical assays. These studies have provided valuable insights into how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is crucial for optimizing dosing regimens and predicting potential side effects.

The< strong>benzothiazole scaffold is one of several heterocyclic compounds that have shown promise in recent years for their ability to modulate biological pathways associated with various diseases. The versatility of this scaffold allows for modifications at multiple positions without compromising its overall pharmacological activity. This flexibility has made benzothiazole derivatives attractive candidates for drug development across multiple therapeutic areas.

In conclusion, N-3-(6-methanesulfonylpyridazin-3-y l)phenyl -2 -methyl -1 , 3 -benzothiazole -6 -sulfonamide (CAS No. 921540 -58 -1 ) represents a significant advancement in pharmaceutical chemistry with potential applications in oncology and other therapeutic areas. Its unique structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.